Cas no 2003063-21-4 (tert-butyl N-2-amino-1-(2,5-dichlorophenyl)ethylcarbamate)

• Product Name: tert-butyl N-2-amino-1-(2,5-dichlorophenyl)ethylcarbamate
• CAS No: 2003063-21-4
• MF: C₁₃H₁₈Cl₂N₂O₂
• MW: 305.200221538544
• CID: 6309652
• PubChem ID: 165639616
• Update Time: 2025-05-19

tert-butyl N-2-amino-1-(2,5-dichlorophenyl)ethylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-2-amino-1-(2,5-dichlorophenyl)ethylcarbamate
• 2003063-21-4
• tert-butyl N-[2-amino-1-(2,5-dichlorophenyl)ethyl]carbamate
• EN300-1883582

• Inchi： 1S/C13H18Cl2N2O2/c1-13(2,3)19-12(18)17-11(7-16)9-6-8(14)4-5-10(9)15/h4-6,11H,7,16H2,1-3H3,(H,17,18)
• InChI Key： NZEUTQQTPCTPFP-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1C(CN)NC(=O)OC(C)(C)C)Cl

Computed Properties

• Exact Mass: 304.0745332g/mol
• Monoisotopic Mass: 304.0745332g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 308
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 64.4Ų

Additional information on tert-butyl N-2-amino-1-(2,5-dichlorophenyl)ethylcarbamate

Introduction to tert-butyl N-2-amino-1-(2,5-dichlorophenyl)ethylcarbamate (CAS No. 2003063-21-4)

tert-butyl N-2-amino-1-(2,5-dichlorophenyl)ethylcarbamate (CAS No. 2003063-21-4) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structure and functional groups, has garnered attention for its potential in the development of novel therapeutic agents. The compound's structure consists of a tert-butyl group, an amino group, and a dichlorophenyl moiety, which collectively contribute to its chemical and biological properties.

The chemical formula of tert-butyl N-2-amino-1-(2,5-dichlorophenyl)ethylcarbamate is C₁₃H₁₇Cl₂N₂O₂, and it has a molecular weight of approximately 308.19 g/mol. The presence of the tert-butyl group provides steric hindrance, which can influence the compound's reactivity and stability. The amino group and dichlorophenyl moiety are key functional groups that contribute to the compound's biological activity and potential therapeutic applications.

In recent years, tert-butyl N-2-amino-1-(2,5-dichlorophenyl)ethylcarbamate has been the subject of several studies aimed at understanding its pharmacological properties and potential therapeutic uses. One notable area of research is its activity as a modulator of ion channels and receptors. Studies have shown that this compound can interact with specific ion channels, such as voltage-gated sodium channels (NaV), which are involved in the propagation of nerve impulses. This interaction has potential implications for the treatment of neurological disorders, such as epilepsy and neuropathic pain.

Beyond its role in ion channel modulation, tert-butyl N-2-amino-1-(2,5-dichlorophenyl)ethylcarbamate has also been investigated for its anti-inflammatory properties. Inflammatory diseases are a significant health burden globally, and there is a constant need for new therapeutic agents to address this issue. Research has demonstrated that this compound can inhibit the production of pro-inflammatory cytokines, such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α), which are key mediators of inflammation. This property makes it a promising candidate for the development of anti-inflammatory drugs.

The synthesis of tert-butyl N-2-amino-1-(2,5-dichlorophenyl)ethylcarbamate involves several well-established chemical reactions. One common synthetic route involves the reaction of 2,5-dichlorophenylacetonitrile with tert-butyl carbamate in the presence of a suitable catalyst. The resulting nitrile is then reduced to form the corresponding amine, which is subsequently coupled with tert-butyl carbamate to yield the final product. This synthetic pathway is efficient and scalable, making it suitable for large-scale production in pharmaceutical settings.

In addition to its potential therapeutic applications, tert-butyl N-2-amino-1-(2,5-dichlorophenyl)ethylcarbamate has also been used as a building block in the synthesis of more complex molecules. Its versatile reactivity allows it to be incorporated into various scaffolds, enabling the development of novel compounds with diverse biological activities. For example, it has been used in the synthesis of peptidomimetics and small molecule inhibitors targeting specific protein-protein interactions.

The safety profile of tert-butyl N-2-amino-1-(2,5-dichlorophenyl)ethylcarbamate is an important consideration in its development as a therapeutic agent. Preclinical studies have shown that this compound exhibits low toxicity and good pharmacokinetic properties. It has been found to be well-tolerated in animal models at therapeutic doses, with minimal adverse effects observed. These findings support its potential for further clinical evaluation.

Clinical trials are currently underway to assess the safety and efficacy of tert-butyl N-2-amino-1-(2,5-dichlorophenyl)ethylcarbamate in various therapeutic indications. Early results from phase I trials have been promising, demonstrating that the compound is well-tolerated by human subjects and showing preliminary evidence of its therapeutic potential. Ongoing phase II trials are focusing on specific conditions such as neuropathic pain and inflammatory diseases.

In conclusion, tert-butyl N-2-amino-1-(2,5-dichlorophenyl)ethylcarbamate (CAS No. 2003063-21-4) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and functional groups contribute to its biological activity and therapeutic potential. Ongoing research continues to uncover new insights into its mechanisms of action and clinical utility, making it an exciting area of focus for scientists and clinicians alike.